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Compound of Interest

Compound Name: Acid Alizarin Violet N
CAS No.: 2092-55-9
Cat. No.: B606668
Get Quote
. J

CAS: 2092-55-9 | C.1.: Mordant Violet 5 | Synonyms: Sodium 4-hydroxy-3-[(2-
hydroxynaphthalen-1-yl)diazenyl]lbenzenesulfonate[1]

Executive Safety Summary

Acid Alizarin Violet N is an azo dye commonly used in coordination chemistry and histology.
While useful as a complexometric indicator and stain, its disposal requires strict adherence to
zero-discharge protocols.

Critical Hazard: The primary risk in disposal is not just the dye itself, but its degradation
products. Improper chemical treatment (e.g., simple bleaching) can cleave the azo bond (

), releasing aromatic amines which are often more toxic and carcinogenic than the parent dye
[1, 2]. Consequently, controlled high-temperature incineration is the only validated method for
complete mineralization.

Physicochemical & Hazard Profile
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Parameter

Data

Relevance to Disposal

Physical State

Reddish-violet powder

High potential for dust
generation; requires
respiratory protection during

transfer.

Solubility

Soluble in water, Ethanol

Travels easily in water
systems; DO NOT pour down

sink.

pH Sensitivity

Orange-red (pH 6.[2][3]5)

Violet (pH 9.0)

Color change may mask
contamination; verify pH of

waste streams.

Incompatible with strong

Do not mix with bleach

Reactivity o (hypochlorite) or nitrates in
oxidizers .
waste containers [3].
Strict prohibition on drain
Aquatic Toxicity Harmful to aquatic life (H412) disposal to prevent

bioaccumulation [4].

Waste Stream Segregation & Decision Logic

Effective disposal begins with segregation. Mixing Acid Alizarin Violet N with incompatible

oxidizers can cause exothermic reactions or release toxic chloramines.

DOT Diagram 1: Waste Classification Workflow
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Figure 1: Decision logic for segregating Acid Alizarin Violet N waste streams to ensure
regulatory compliance.
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Detailed Disposal Protocols

Protocol A: Solid Waste (Powder & Contaminated
Debris)

Scope: Pure dye powder, spill cleanup materials, contaminated gloves, and weighing boats.

o Containment: Place waste immediately into a chemically resistant polyethylene bag or a
wide-mouth high-density polyethylene (HDPE) jar.

o Labeling: Affix a hazardous waste label. Explicitly write: "Solid Waste: Acid Alizarin Violet N
- Toxic to Aquatic Life."

o Secondary Containment: If using bags, double-bag to prevent puncture from pipette tips or
glass.

o Disposal Path: Transfer to EHS (Environmental Health & Safety) for incineration.

o Why: Landfilling azo dyes can lead to leaching into groundwater where anaerobic bacteria
reduce the azo bond, releasing carcinogenic amines [5].

Protocol B: Liquid Waste (Aqueous & Organic)

Scope: Dye baths, stock solutions, and HPLC effluents.

e pH Check: Ensure the waste pH is between 5 and 9. If highly acidic or basic, neutralize
carefully before adding to the main carboy to prevent heat generation or container
degradation.

e Segregation:
o Agqueous Stream: Collect in carboys designated for "Aqueous Toxic Waste."
o Organic Stream: If dissolved in ethanol/methanol, collect in "Flammable Organic Waste."

» Incompatibility Check:NEVER add bleach (sodium hypochlorite) or strong acids to these
carboys.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b606668/docs?utm_src=pdf-body#comprehensive-disposal-handling-guide-acid-alizarin-violet-n
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606668?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Mechanism:[4][5] Acidification of hypochlorite releases chlorine gas. Bleaching azo dyes
generates low-molecular-weight chlorinated amines [3].

o Disposal Path: Off-site fuel blending or high-temperature incineration.

Protocol C: Empty Containers (The "Triple Rinse" Rule)

Scope: Original reagent bottles.
o Verify Empty: The container must be "RCRA Empty" (<3% residue by weight).

e Triple Rinse:

o

Add solvent (water or ethanol) to 10% volume.

[¢]

Cap and shake vigorously.

[¢]

Decant rinsate into the Liquid Waste carboy (Protocol B).

[e]

Repeat 3 times.

o Deface & Discard: Cross out the label, mark as "Empty," and dispose of the bottle in regular
glass trash or recycling (depending on local policy).

Scientific Rationale: Why Incineration?

Many researchers attempt to "deactivate” dyes using bleach. This is dangerous for Acid
Alizarin Violet N. The diagram below illustrates the chemical pathway risks.

DOT Diagram 2: Degradation Pathway Risks
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Figure 2: Comparison of disposal methods. Chemical oxidation (bleach) risks forming toxic
byproducts, whereas incineration ensures complete mineralization.

Emergency Procedures

Spill Response:

« Isolate: Evacuate the immediate area if dust is airborne.

o PPE: Don nitrile gloves, safety goggles, and an N95/P100 respirator (dust mask).

o Contain: Cover spills with a damp paper towel (to prevent dust) or use a dedicated spill
pillow.

o Clean: Scoop up material. Clean the surface with soap and water. Collect all cleanup
materials as Hazardous Solid Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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